4-(2-fluorobenzyl)-2,6-dimethylmorpholine

• IUPAC Name: 4-[(2-fluorophenyl)methyl]-2,6-dimethylmorpholine
• InChI: InChI=1S/C13H18FNO/c1-10-7-15(8-11(2)16-10)9-12-5-3-4-6-13(12)14/h3-6,10-11H,7-9H2,1-2H3
• InChI Key: JLWKCIQQXMVLCP-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC2=CC=CC=C2F
• Molecular Formula: C13H18FNO
• Molecular Weight: 223.29 g/mol

Description

4-(2-fluorobenzyl)-2,6-dimethylmorpholine, also known as FDBDM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of morpholine derivatives and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 4-(2-fluorobenzyl)-2,6-dimethylmorpholine is not fully understood, but it is believed to act by inhibiting specific enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has also been found to modulate neurotransmitter release and uptake, which may contribute to its neuroprotective effects.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and modulation of neurotransmitter release and uptake. Moreover, this compound has been found to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(2-fluorobenzyl)-2,6-dimethylmorpholine is its potent anticancer activity and low toxicity towards normal cells. Moreover, this compound has a unique chemical structure that makes it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research on 4-(2-fluorobenzyl)-2,6-dimethylmorpholine, including the development of more efficient synthesis methods, the investigation of its mechanism of action, and the evaluation of its therapeutic potential in various diseases. Moreover, the development of this compound derivatives with improved pharmacokinetic properties and efficacy is also an area of interest in drug development research.
Conclusion:
In conclusion, this compound is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound exhibits potent anticancer activity and neuroprotective effects and has several advantages and limitations for lab experiments. Future research on this compound may lead to the development of novel drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 4-(2-fluorobenzyl)-2,6-dimethylmorpholine can be achieved through several methods, including the reaction of 2,6-dimethylmorpholine with 2-fluorobenzyl chloride in the presence of a base such as potassium carbonate. Another method involves the reaction of 2,6-dimethylmorpholine with 2-fluorobenzaldehyde in the presence of a reducing agent such as sodium borohydride.

Scientific Research Applications

4-(2-fluorobenzyl)-2,6-dimethylmorpholine has been extensively studied for its potential therapeutic applications in various fields such as cancer treatment, neurology, and psychiatry. Several studies have shown that this compound exhibits potent anticancer activity by inhibiting the growth and proliferation of cancer cells. Moreover, this compound has been found to have potential neuroprotective effects and can be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.